Cas no 2229085-57-6 (2-1-(5-methylfuran-2-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(5-methylfuran-2-yl)cyclobutylethan-1-amine
• CAS No: 2229085-57-6
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6319645
• PubChem ID: 165970215
• Update Time: 2025-05-20

2-1-(5-methylfuran-2-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-methylfuran-2-yl)cyclobutylethan-1-amine
• 2229085-57-6
• EN300-1818259
• 2-[1-(5-methylfuran-2-yl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C11H17NO/c1-9-3-4-10(13-9)11(7-8-12)5-2-6-11/h3-4H,2,5-8,12H2,1H3
• InChI Key： PZXFYYVJFKAVOX-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1(CCN)CCC1

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-1-(5-methylfuran-2-yl)cyclobutylethan-1-amine

2-(5-Methylfuran-2-yl)cyclobutylethan-1-amine

2-(5-Methylfuran-2-yl)cyclobutylethan-1-amine is a compound with the CAS number No. 2229085-57-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring fused with a substituted furan moiety and an amine group. The presence of the methyl group on the furan ring adds to its structural complexity and potential for diverse chemical reactivity.

The synthesis of 2-(5-Methylfuran-2-yl)cyclobutylethan-1-amine involves a series of carefully designed reactions, including coupling reactions, ring-forming processes, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, making them more accessible for research and potential applications in drug discovery.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 2-(5-Methylfuran-2-yl)cyclobutylethan-1-amine exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, research published in 2023 highlighted its ability to inhibit certain kinase enzymes, which are key targets in the development of anti-cancer therapies. This finding underscores its potential as a lead compound for drug development.

Moreover, the compound's structural features make it an attractive candidate for further modification and optimization. The cyclobutane ring, for example, introduces strain that can be exploited to enhance reactivity or improve binding affinity to target proteins. Additionally, the amine group provides opportunities for functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties.

From an analytical standpoint, 2-(5-Methylfuran-2-yl)cyclobutylethan-1-amine has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure and conformational preferences, which are critical for understanding its interactions with biological systems.

In terms of applications, this compound has found utility in various areas of chemical research. It serves as a valuable tool in medicinal chemistry for exploring new therapeutic strategies and as a building block in the construction of more complex molecules. Its role in facilitating interdisciplinary research highlights its importance in advancing our understanding of chemical biology.

Looking ahead, ongoing research into 2-(5-Methylfuran-2-yl)cyclobutylethan-1-amine is expected to uncover new dimensions of its chemical and biological properties. Collaborative efforts between chemists and biologists are paving the way for innovative applications, particularly in the realm of personalized medicine where tailored therapeutic agents are increasingly sought after.

In conclusion, 2-(5-Methylfuran-2-yl)cyclobutylethan-1-amino stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with promising bioactivity profiles, positions it as a key player in future advancements across multiple scientific disciplines.